![molecular formula C27H27ClN2O3S B302774 5-[3-Chloro-5-ethoxy-4-(2-propynyloxy)benzylidene]-3-cyclohexyl-2-(phenylimino)-1,3-thiazolidin-4-one](/img/structure/B302774.png)
5-[3-Chloro-5-ethoxy-4-(2-propynyloxy)benzylidene]-3-cyclohexyl-2-(phenylimino)-1,3-thiazolidin-4-one
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Overview
Description
5-[3-Chloro-5-ethoxy-4-(2-propynyloxy)benzylidene]-3-cyclohexyl-2-(phenylimino)-1,3-thiazolidin-4-one, also known as CTET, is a synthetic compound that belongs to the class of thiazolidinones. It has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry and pharmacology.
Mechanism of Action
The mechanism of action of 5-[3-Chloro-5-ethoxy-4-(2-propynyloxy)benzylidene]-3-cyclohexyl-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell proliferation and inflammation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. This compound has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. This compound has been shown to inhibit the growth and proliferation of cancer cells, including breast cancer, lung cancer, and leukemia cells. This compound has also been shown to reduce inflammation and oxidative stress in various animal models of inflammation and diabetes.
Advantages and Limitations for Lab Experiments
5-[3-Chloro-5-ethoxy-4-(2-propynyloxy)benzylidene]-3-cyclohexyl-2-(phenylimino)-1,3-thiazolidin-4-one has several advantages for lab experiments, including its high purity and stability, and its ability to inhibit the activity of multiple enzymes and signaling pathways. However, this compound also has some limitations, including its low solubility in aqueous solutions, and its potential toxicity at high concentrations.
Future Directions
For the research on 5-[3-Chloro-5-ethoxy-4-(2-propynyloxy)benzylidene]-3-cyclohexyl-2-(phenylimino)-1,3-thiazolidin-4-one include investigating its potential applications in combination with other drugs or therapies, studying the structure-activity relationship of this compound and its analogs, and developing new synthetic methods for the preparation of this compound and its analogs.
Synthesis Methods
The synthesis of 5-[3-Chloro-5-ethoxy-4-(2-propynyloxy)benzylidene]-3-cyclohexyl-2-(phenylimino)-1,3-thiazolidin-4-one involves the reaction of 3-chloro-5-ethoxy-4-(2-propynyloxy)benzaldehyde with cyclohexylamine and phenyl isothiocyanate in the presence of a catalyst. The resulting product is then treated with acetic anhydride to obtain this compound. The synthesis of this compound has been reported in several scientific articles, and the purity and yield of the product can be optimized by modifying the reaction conditions.
Scientific Research Applications
5-[3-Chloro-5-ethoxy-4-(2-propynyloxy)benzylidene]-3-cyclohexyl-2-(phenylimino)-1,3-thiazolidin-4-one has been studied for its potential applications in various fields of scientific research, including medicinal chemistry and pharmacology. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and inflammation. In pharmacology, this compound has been studied for its effects on various biological processes, including cell proliferation, apoptosis, and inflammation.
properties
Molecular Formula |
C27H27ClN2O3S |
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Molecular Weight |
495 g/mol |
IUPAC Name |
(5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-3-cyclohexyl-2-phenylimino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C27H27ClN2O3S/c1-3-15-33-25-22(28)16-19(17-23(25)32-4-2)18-24-26(31)30(21-13-9-6-10-14-21)27(34-24)29-20-11-7-5-8-12-20/h1,5,7-8,11-12,16-18,21H,4,6,9-10,13-15H2,2H3/b24-18-,29-27? |
InChI Key |
NZVXUUHYXVRDSK-OOBWJGTRSA-N |
Isomeric SMILES |
CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=NC3=CC=CC=C3)S2)C4CCCCC4)Cl)OCC#C |
SMILES |
CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C4CCCCC4)Cl)OCC#C |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C4CCCCC4)Cl)OCC#C |
Origin of Product |
United States |
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